2-[1-[(4-Chloro-3-fluorophenyl)methyl]-3-oxopiperazin-1-ium-2-yl]acetate
2-[1-[(4-Chloro-3-fluorophenyl)methyl]-3-oxopiperazin-1-ium-2-yl]acetate
Brand Name:
Vulcanchem
CAS No.:
1033600-01-9
VCID:
VC0499036
InChI:
InChI=1S/C13H14ClFN2O3/c14-9-2-1-8(5-10(9)15)7-17-4-3-16-13(20)11(17)6-12(18)19/h1-2,5,11H,3-4,6-7H2,(H,16,20)(H,18,19)
SMILES:
C1CN(C(C(=O)N1)CC(=O)O)CC2=CC(=C(C=C2)Cl)F
Molecular Formula:
C13H14ClFN2O3
Molecular Weight:
300.71g/mol
2-[1-[(4-Chloro-3-fluorophenyl)methyl]-3-oxopiperazin-1-ium-2-yl]acetate
CAS No.: 1033600-01-9
Main Products
VCID: VC0499036
Molecular Formula: C13H14ClFN2O3
Molecular Weight: 300.71g/mol
![2-[1-[(4-Chloro-3-fluorophenyl)methyl]-3-oxopiperazin-1-ium-2-yl]acetate - 1033600-01-9](/images/no_structure.jpg)
| CAS No. | 1033600-01-9 |
|---|---|
| Product Name | 2-[1-[(4-Chloro-3-fluorophenyl)methyl]-3-oxopiperazin-1-ium-2-yl]acetate |
| Molecular Formula | C13H14ClFN2O3 |
| Molecular Weight | 300.71g/mol |
| IUPAC Name | 2-[1-[(4-chloro-3-fluorophenyl)methyl]-3-oxopiperazin-2-yl]acetic acid |
| Standard InChI | InChI=1S/C13H14ClFN2O3/c14-9-2-1-8(5-10(9)15)7-17-4-3-16-13(20)11(17)6-12(18)19/h1-2,5,11H,3-4,6-7H2,(H,16,20)(H,18,19) |
| Standard InChIKey | DZHGMNKEFWRXLK-UHFFFAOYSA-N |
| SMILES | C1CN(C(C(=O)N1)CC(=O)O)CC2=CC(=C(C=C2)Cl)F |
| Canonical SMILES | C1C[NH+](C(C(=O)N1)CC(=O)[O-])CC2=CC(=C(C=C2)Cl)F |
| PubChem Compound | 2996866 |
| Last Modified | Nov 11 2021 |
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